4-Cyclohexylphenol;formaldehyde;1,2-xylene
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Description
Formaldehyde, polymer with 4-cyclohexylphenol and dimethylbenzene is a synthetic polymer formed by the reaction of formaldehyde with 4-cyclohexylphenol and dimethylbenzene. This compound is known for its unique properties and applications in various fields, including chemistry, biology, medicine, and industry .
Properties
CAS No. |
60806-49-7 |
|---|---|
Molecular Formula |
C21H28O2 |
Molecular Weight |
312.4 g/mol |
IUPAC Name |
4-cyclohexylphenol;formaldehyde;1,2-xylene |
InChI |
InChI=1S/C12H16O.C8H10.CH2O/c13-12-8-6-11(7-9-12)10-4-2-1-3-5-10;1-7-5-3-4-6-8(7)2;1-2/h6-10,13H,1-5H2;3-6H,1-2H3;1H2 |
InChI Key |
CZJQQTVENKTCRT-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=CC=C1C.C=O.C1CCC(CC1)C2=CC=C(C=C2)O |
Related CAS |
60806-49-7 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of formaldehyde, polymer with 4-cyclohexylphenol and dimethylbenzene involves the polymerization of formaldehyde with 4-cyclohexylphenol and dimethylbenzene. The reaction typically occurs under acidic or basic conditions, which influence the structure and properties of the resulting polymer. Under acidic conditions, the polymer tends to be linear with minimal branching, while under basic conditions, a more networked structure is formed .
Industrial Production Methods
Industrial production of this polymer involves controlled polymerization processes to ensure consistency and quality. The reaction conditions, such as temperature, pH, and concentration of reactants, are carefully monitored to achieve the desired polymer characteristics. The polymer is then purified and processed for various applications .
Chemical Reactions Analysis
Types of Reactions
Formaldehyde, polymer with 4-cyclohexylphenol and dimethylbenzene undergoes several types of chemical reactions, including:
Oxidation: The polymer can be oxidized to form various oxidation products.
Reduction: Reduction reactions can modify the polymer’s properties.
Substitution: Substitution reactions can introduce different functional groups into the polymer.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions for these reactions vary depending on the desired outcome, such as temperature, pressure, and solvent used .
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can lead to the formation of carboxylic acids, while substitution reactions can introduce functional groups like hydroxyl or amino groups .
Scientific Research Applications
Formaldehyde, polymer with 4-cyclohexylphenol and dimethylbenzene has a wide range of scientific research applications, including:
Chemistry: Used as a precursor for the synthesis of other polymers and materials.
Biology: Employed in the development of biomaterials and drug delivery systems.
Medicine: Utilized in the formulation of medical devices and diagnostic tools.
Industry: Applied in the production of coatings, adhesives, and composite materials .
Mechanism of Action
The mechanism of action of formaldehyde, polymer with 4-cyclohexylphenol and dimethylbenzene involves its interaction with various molecular targets and pathways. The polymer can form cross-links with other molecules, enhancing its mechanical properties and stability. These interactions are crucial for its applications in coatings, adhesives, and composite materials .
Comparison with Similar Compounds
Similar Compounds
Similar compounds to formaldehyde, polymer with 4-cyclohexylphenol and dimethylbenzene include:
Phenol-formaldehyde resins: These are synthetic polymers formed by the reaction of phenol with formaldehyde and are widely used in various industrial applications.
Urea-formaldehyde resins: These polymers are formed by the reaction of urea with formaldehyde and are commonly used in adhesives and coatings.
Melamine-formaldehyde resins: These are formed by the reaction of melamine with formaldehyde and are used in laminates and surface coatings.
Uniqueness
What sets formaldehyde, polymer with 4-cyclohexylphenol and dimethylbenzene apart from these similar compounds is its unique combination of 4-cyclohexylphenol and dimethylbenzene, which imparts specific properties such as enhanced mechanical strength, thermal stability, and chemical resistance. These properties make it particularly suitable for specialized applications in various fields .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
